![molecular formula C38H74ClN2O4+ B607030 Decamethoxine CAS No. 38146-42-8](/img/structure/B607030.png)
Decamethoxine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Decamethoxine, also known as Septefril, is a cationic gemini surfactant . It exhibits strong bactericidal and fungicidal effects . This compound modifies the permeability of the microbial cell membrane, resulting in the destruction and death of diverse microorganisms .
Molecular Structure Analysis
This compound has a molecular weight of 693.91 and a chemical formula of C38H74Cl2N2O4 . Its structure can be found in various databases .Chemical Reactions Analysis
This compound has been studied for its reaction with eosin Y in medicines . The fluorescence spectra of reagents of different charges and hydrophobicity in aqueous solutions have been studied .Physical And Chemical Properties Analysis
This compound is a cationic gemini surfactant . It exhibits strong bactericidal and fungicidal effects . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Use as an Antiseptic During the COVID-19 Pandemic : Decamethoxine has been investigated for its feasibility and effectiveness as an antiseptic during the COVID-19 pandemic. Its strong antiviral activity against different groups of viruses makes it a potential candidate for preventing the spread of COVID-19 infection (Halushko, 2021).
Virucidal Effect Against Human Coronaviruses : Another study evaluated this compound's ability to inactivate SARS-CoV-2 and other human coronaviruses. The research demonstrated this compound's effectiveness as a fast-acting antiseptic capable of completely inactivating a prototype coronavirus strain, thus recommending its use as an antiseptic for non-specific prevention of coronavirus infection in humans (Дзюблик et al., 2022).
Treatment of Inflammatory Diseases in Adolescent Girls : this compound-based drugs have been effective in treating inflammatory diseases of genital organs in adolescent girls. The study shows high clinical efficacy in treating mono- and mixed vulvovaginal infections, contributing to the preservation of reproductive health in adolescent girls (Kravchenko, 2022).
Development of Microbial Resistance : Over a period of 50 years, the use of this compound in clinical conditions has led to the formation of different levels of resistance in gram-positive and gram-negative bacteria, and yeast-like fungi of the genus Candida. This study highlights the stability of this compound's antibacterial activity against standard test strains over the years (Sydorchuk et al., 2022).
Antiviral Activity Against Respiratory Viruses : this compound has shown statistically significant virucidal effects against respiratory viruses, including influenza A and B viruses and the herpes simplex virus. Its use in the treatment of respiratory tract infections is pathogenetically justified, especially using Decasan® in nebulizer form (Gumeniuk et al., 2020).
Inhalation Use in Critically Ill Patients : this compound-based quaternary ammonium antiseptic inhalations have been effective in the management of respiratory infectious complications in critically ill children. This study demonstrates its efficacy in reducing pathogen count in the respiratory tract and improving lung ventilation (Nazarchuk et al., 2018).
Effects on Liver Content in Rats : Intramuscular injection of this compound in rats altered the liver content of cholesterol, phospholipids, and triglycerides, indicating its biochemical impact on the liver (Kovtuniak et al., 1983).
Mechanism of Action
Decamethoxine modifies the permeability of the microbial cell membrane, resulting in the destruction and death of diverse microorganisms . It has a wide spectrum of antimicrobial action on Gram-positive bacteria, Gram-negative bacteria, protozoa, dermatophyte, yeast-like fungi of Candida genus, and viruses .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Decamethoxine involves the reaction of 1,5-dibromopentane with methanol to form 1,5-dibromopentyl methylether, which is then reacted with sodium methoxide to form Decamethoxine.", "Starting Materials": [ "1,5-dibromopentane", "methanol", "sodium methoxide" ], "Reaction": [ "1. 1,5-dibromopentane is reacted with methanol in the presence of a base catalyst to form 1,5-dibromopentyl methylether.", "2. The resulting 1,5-dibromopentyl methylether is then reacted with sodium methoxide in methanol to form Decamethoxine.", "3. The Decamethoxine product is then isolated and purified using standard techniques such as filtration and recrystallization." ] } | |
CAS RN |
38146-42-8 |
Molecular Formula |
C38H74ClN2O4+ |
Molecular Weight |
658.5 g/mol |
IUPAC Name |
10-[dimethyl-[2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2-oxoethyl]azaniumyl]decyl-dimethyl-[2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2-oxoethyl]azanium;chloride |
InChI |
InChI=1S/C38H74N2O4.ClH/c1-29(2)33-21-19-31(5)25-35(33)43-37(41)27-39(7,8)23-17-15-13-11-12-14-16-18-24-40(9,10)28-38(42)44-36-26-32(6)20-22-34(36)30(3)4;/h29-36H,11-28H2,1-10H3;1H/q+2;/p-1 |
InChI Key |
MHCHXQXZLISYMN-UHFFFAOYSA-M |
SMILES |
CC1CCC(C(C1)OC(=O)C[N+](C)(C)CCCCCCCCCC[N+](C)(C)CC(=O)OC2CC(CCC2C(C)C)C)C(C)C.[Cl-].[Cl-] |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)C[N+](C)(C)CCCCCCCCCC[N+](C)(C)CC(=O)OC2CC(CCC2C(C)C)C)C(C)C.[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Decamethoxine; Dekametoksin. |
Origin of Product |
United States |
Q & A
Q1: How does decamethoxine exert its antimicrobial effect?
A1: this compound, a quaternary ammonium compound, primarily acts by disrupting bacterial cell membranes. [] Its cationic nature allows it to interact with the negatively charged phospholipids in bacterial membranes, leading to increased permeability and leakage of cellular contents. [] This disruption ultimately results in bacterial cell death. []
Q2: Does this compound affect human cells in the same way as bacterial cells?
A2: While this compound effectively targets bacterial cell membranes, research suggests it has minimal impact on human cells. [] This selective toxicity is attributed to the significant differences in membrane composition between bacterial and human cells. []
Q3: What is the molecular formula and weight of this compound?
A3: this compound's molecular formula is C26H52Cl2N4O4, and its molecular weight is 559.66 g/mol. []
Q4: What spectroscopic data is available to characterize this compound?
A4: Desorption-field mass spectrometry analysis of this compound revealed intensive quasimolecular ions [M.Cl]+ and [M]++, confirming its presence in samples. [] This technique proves reliable in identifying bisquaternary ammonium compounds like this compound. [] Further research also utilized UV/Vis spectroscopy, observing spectral shifts indicative of supramolecular interactions between this compound and curcumin, impacting its adsorption characteristics on silica. []
Q5: What applications of this compound are being explored in wound healing?
A5: this compound's potent antimicrobial activity makes it valuable in managing wound infections. [] It is incorporated into various wound dressings, including those based on calcium alginate [] and poly(2-hydroxyethyl methacrylate). [] These dressings provide controlled release of this compound directly into the wound site, promoting a clean healing environment. []
Q6: Can this compound be used with other antimicrobial agents?
A6: Research suggests that this compound can potentiate the antimicrobial activity of other agents. For instance, combining this compound with poviargol significantly enhanced its bactericidal and disinfecting effects against chronic purulent otitis media pathogens. [] Additionally, subinhibitory concentrations of this compound were found to increase the susceptibility of fluoroquinolone and tobramycin resistant Pseudomonas aeruginosa strains to these antibiotics. []
Q7: How stable is this compound under different storage conditions?
A7: While detailed stability data from the provided research is limited, one study did analyze the impact of povidone-iodine dissolution on its antimicrobial efficacy. [] The findings indicated a reduction in efficacy for a 2% povidone-iodine solution. [] This highlights the importance of carefully considering formulation and storage conditions to maintain this compound's stability and efficacy.
Q8: What strategies are employed to improve the delivery and bioavailability of this compound?
A8: Various delivery systems are being explored to enhance this compound's therapeutic efficacy. Incorporating this compound into dental medicinal films [] aims to provide controlled and localized release within the oral cavity, improving treatment outcomes for conditions like aphthous stomatitis. [] Additionally, nebulized delivery of this compound is being investigated for managing respiratory infections, enabling direct application to the respiratory tract. []
Q9: What preclinical models are used to investigate this compound's efficacy?
A9: Animal models, particularly rodent models, are frequently employed to assess the efficacy of this compound. For instance, a rat model of experimental peritonitis demonstrated that this compound solutions effectively reduced inflammation and promoted healing. [] Similarly, in a rat model of chronic purulent-necrotic wounds, local application of this compound accelerated wound closure and epithelialization. []
Q10: Is there evidence supporting this compound's efficacy in clinical settings?
A10: Several clinical studies highlight the therapeutic benefits of this compound. In patients with acute infectious exacerbations of COPD, nebulized this compound significantly reduced hospitalization duration compared to placebo. [] Furthermore, in patients with purulent inflammatory diseases, topical application of this compound effectively reduced microbial load and promoted wound healing. []
Q11: Are there concerns about cross-resistance with other antimicrobial agents?
A11: Importantly, research indicates that Candida albicans strains resistant to this compound remained susceptible to other antifungal agents like decaminum, levorinum, and nystatin. [] This lack of cross-resistance highlights the potential for utilizing this compound in combination therapy or as an alternative treatment option for infections involving resistant strains.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.